Cas no 12174-11-7 (Attapulgite)

• Product Name: Attapulgite
• CAS No: 12174-11-7
• MF: Al₂Mg₃O₁₈Si₆
• MW: 583.380285263062
• CID: 142204
• Update Time: 2025-09-17

Attapulgite Chemical and Physical Properties

Names and Identifiers

• PALYGORSCITE
• ATTAPULGITE
• PALYGORSCITE
• Attaclay
• attacote
• Attagel
• attapulg
• attasorb
• DILUEX
• Permagel
• rvm-fg
• x250
• zeogel
• attagel50
• Attapulgitee
• min-u-gel200
• min-u-gel400
• min-u-gelfg
• palygorskit
• Attapulgite

• Inchi： 1S/2Al.3Mg.6O3Si/c;;;;;6*1-4(2)3/q2*+3;3*+2;6*-2
• InChI Key： SONGCWYKWGOBDS-UHFFFAOYSA-N
• SMILES： [Si]([O-])([O-])=O.[Si]([O-])([O-])=O.[Si]([O-])([O-])=O.[Si]([O-])([O-])=O.[Si]([O-])([O-])=O.[Si]([O-])([O-])=O.[Al+3].[Al+3].[Mg+2].[Mg+2].[Mg+2]

Computed Properties

• Exact Mass: 587.73500
• Monoisotopic Mass: 482.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 23
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 15A^2

Experimental Properties

• Color/Form: The color can be white \ light gray \ light green or light brown depending on the impurities
• Density: 2.2 g/cm3
• Flash Point: n/a
• Stability/Shelf Life: Stable.
• PSA: 379.14000
• LogP: -3.74820